Cas no 5363-32-6 (2-(propan-2-ylamino)benzamide)

• Product Name: 2-(propan-2-ylamino)benzamide
• CAS No: 5363-32-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1583461
• PubChem ID: 79323
• Update Time: 2025-04-21

2-(propan-2-ylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-ylamino)benzamide
• 2-(Isopropylamino)benzamide
• benzamide, 2-[(1-methylethyl)amino]-
• N-Isopropylanthranilamide
• 2-((1-methylethyl)amino)-Benzamide
• DTXSID80876063
• o-(Isopropylamino)benzamide
• Benzamide, o-(isopropylamino)-
• BENZAMIDE, O-ISOPROPYLAMINO-
• AKOS012408370
• BRN 0778972
• Benzamide, 2-((1-methylethyl)amino)-
• SCHEMBL2104582
• 5363-32-6

• Inchi： 1S/C10H14N2O/c1-7(2)12-9-6-4-3-5-8(9)10(11)13/h3-7,12H,1-2H3,(H2,11,13)
• InChI Key： HFZWIOMMCVHMSX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1NC(C)C)N

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12